Tert-butyl 3-[2-oxo-4-(prop-2-enoylamino)pyrrolidin-1-yl]azetidine-1-carboxylate

• IUPAC Name: tert-butyl 3-[2-oxo-4-(prop-2-enoylamino)pyrrolidin-1-yl]azetidine-1-carboxylate
• InChI: InChI=1S/C15H23N3O4/c1-5-12(19)16-10-6-13(20)18(7-10)11-8-17(9-11)14(21)22-15(2,3)4/h5,10-11H,1,6-9H2,2-4H3,(H,16,19)
• InChI Key: NQOQNTAIUNXEGS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)N2CC(CC2=O)NC(=O)C=C
• Molecular Formula: C15H23N3O4
• Molecular Weight: 309.36 g/mol

Description

Tert-butyl 3-[2-oxo-4-(prop-2-enoylamino)pyrrolidin-1-yl]azetidine-1-carboxylate, also known as AZD-5991, is a small molecule inhibitor that is being studied for its potential use in cancer treatment. This compound has shown promise in preclinical studies and is currently undergoing clinical trials.

Mechanism of Action

Tert-butyl 3-[2-oxo-4-(prop-2-enoylamino)pyrrolidin-1-yl]azetidine-1-carboxylate is a selective inhibitor of the enzyme MDM2, which is responsible for regulating the activity of the tumor suppressor protein p53. Inhibition of MDM2 leads to activation of p53, which can induce cell cycle arrest and apoptosis in cancer cells. Tert-butyl 3-[2-oxo-4-(prop-2-enoylamino)pyrrolidin-1-yl]azetidine-1-carboxylate has also been shown to have activity against cancer cells that have mutations in the p53 gene, which is a common feature of many types of cancer.
Biochemical and Physiological Effects:
Tert-butyl 3-[2-oxo-4-(prop-2-enoylamino)pyrrolidin-1-yl]azetidine-1-carboxylate has been shown to have a potent inhibitory effect on MDM2, with an IC50 of less than 1 nM. It has also been shown to induce p53-dependent apoptosis in cancer cells. In animal models, Tert-butyl 3-[2-oxo-4-(prop-2-enoylamino)pyrrolidin-1-yl]azetidine-1-carboxylate has been shown to inhibit the growth of tumors and to increase the survival of mice with implanted tumors. In clinical trials, Tert-butyl 3-[2-oxo-4-(prop-2-enoylamino)pyrrolidin-1-yl]azetidine-1-carboxylate has been well-tolerated and has shown promising activity in patients with advanced solid tumors.

Advantages and Limitations for Lab Experiments

The main advantage of Tert-butyl 3-[2-oxo-4-(prop-2-enoylamino)pyrrolidin-1-yl]azetidine-1-carboxylate for lab experiments is its potent inhibitory effect on MDM2, which makes it a useful tool for studying the p53 pathway in cancer cells. However, one limitation of Tert-butyl 3-[2-oxo-4-(prop-2-enoylamino)pyrrolidin-1-yl]azetidine-1-carboxylate is its relatively low solubility, which can make it difficult to work with in some experiments. In addition, the high potency of Tert-butyl 3-[2-oxo-4-(prop-2-enoylamino)pyrrolidin-1-yl]azetidine-1-carboxylate can make it difficult to achieve selectivity for MDM2 over other proteins that may be inhibited at higher concentrations.

Future Directions

There are several future directions for research on Tert-butyl 3-[2-oxo-4-(prop-2-enoylamino)pyrrolidin-1-yl]azetidine-1-carboxylate. One area of interest is the potential use of Tert-butyl 3-[2-oxo-4-(prop-2-enoylamino)pyrrolidin-1-yl]azetidine-1-carboxylate in combination with other cancer treatments, such as chemotherapy or immunotherapy. Another area of interest is the development of more selective inhibitors of MDM2 that may have fewer off-target effects. Finally, there is a need for further research to understand the mechanisms of resistance to Tert-butyl 3-[2-oxo-4-(prop-2-enoylamino)pyrrolidin-1-yl]azetidine-1-carboxylate and to develop strategies to overcome this resistance.

Synthesis Methods

The synthesis of Tert-butyl 3-[2-oxo-4-(prop-2-enoylamino)pyrrolidin-1-yl]azetidine-1-carboxylate involves several steps, starting with the reaction of tert-butyl 3-aminopiperidine-1-carboxylate with ethyl acrylate to form tert-butyl 3-(prop-2-enoylamino)piperidine-1-carboxylate. This intermediate is then reacted with 2-oxo-4-(prop-2-enoylamino)pyrrolidine-1-carboxylic acid to form tert-butyl 3-[2-oxo-4-(prop-2-enoylamino)pyrrolidin-1-yl]azetidine-1-carboxylate. The final product is obtained after purification by column chromatography.

Scientific Research Applications

Tert-butyl 3-[2-oxo-4-(prop-2-enoylamino)pyrrolidin-1-yl]azetidine-1-carboxylate has been studied for its potential use in cancer treatment. It has shown activity against a variety of cancer cell lines, including those that are resistant to other treatments. Preclinical studies have shown that Tert-butyl 3-[2-oxo-4-(prop-2-enoylamino)pyrrolidin-1-yl]azetidine-1-carboxylate can inhibit the growth of tumors in animal models. Clinical trials are currently underway to evaluate the safety and efficacy of Tert-butyl 3-[2-oxo-4-(prop-2-enoylamino)pyrrolidin-1-yl]azetidine-1-carboxylate in humans.